Cas no 1361875-90-2 (5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361875-90-2
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4912431
• Update Time: 2025-05-19

5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-5-6(2-3-16)8(18-10(13,14)15)7(4-17-5)9(11)12/h4,9H,2H2,1H3
• InChI Key： XYAGZDOHWUZTMF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(CC#N)=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361875-90-2)

The compound 5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361875-90-2) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, contribute to its remarkable physicochemical properties and broad applicability. This article delves into the molecular characteristics, applications, and current research trends surrounding this compound, while addressing frequently asked questions and industry-relevant topics.

One of the most intriguing aspects of 5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile is its role in modern agrochemical formulations. The incorporation of fluorine atoms, particularly the difluoromethyl and trifluoromethoxy moieties, enhances the compound's bioactivity and stability, making it a valuable intermediate in the synthesis of advanced crop protection agents. Researchers have highlighted its potential in developing next-generation pesticides that are both effective and environmentally sustainable, aligning with the growing demand for green chemistry solutions in agriculture.

In the pharmaceutical sector, 5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile serves as a key building block for the synthesis of novel drug candidates. The pyridine core, combined with the acetonitrile functionality, offers a versatile scaffold for medicinal chemists to explore. Recent studies have investigated its utility in designing inhibitors for enzymes involved in inflammatory and metabolic disorders, reflecting the compound's relevance in addressing pressing healthcare challenges. The trifluoromethoxy group, in particular, is known to improve the pharmacokinetic profiles of drug molecules, a feature highly sought after in modern drug discovery.

The synthesis and characterization of 5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile have been subjects of extensive research. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its molecular structure and confirm its purity. These studies are crucial for ensuring the compound's consistency and reliability in industrial applications. Furthermore, the development of scalable synthetic routes for 1361875-90-2 has been a focus area, driven by the need for cost-effective and efficient production methods.

From an environmental perspective, the biodegradability and ecological impact of 5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile have been carefully evaluated. Regulatory bodies and industry stakeholders are increasingly emphasizing the importance of sustainable chemical practices, and this compound's favorable environmental profile positions it as a promising candidate for future applications. Its low persistence in soil and water, coupled with its minimal toxicity to non-target organisms, underscores its alignment with global sustainability goals.

In the realm of material science, 5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile has shown potential as a precursor for advanced functional materials. The fluorine-rich structure imparts unique electronic properties, making it suitable for applications in organic electronics and optoelectronics. Researchers are exploring its use in the development of high-performance polymers and liquid crystals, which are critical components in displays, sensors, and other high-tech devices.

The commercial availability and supply chain dynamics of 1361875-90-2 are also topics of interest. With the increasing demand for fluorinated compounds, manufacturers are investing in robust production capabilities to meet global needs. Quality control measures, including stringent analytical testing and batch certification, ensure that the compound meets the highest industry standards. Additionally, the compound's stability under various storage conditions has been well-documented, facilitating its widespread use across different geographic regions.

Looking ahead, the future of 5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile appears promising. Ongoing research is expected to uncover new applications and optimize existing ones, further solidifying its position as a valuable chemical entity. Collaborative efforts between academia and industry will play a pivotal role in driving innovation and addressing any challenges associated with its use. As the scientific community continues to explore the potential of fluorinated pyridines, this compound is poised to remain at the forefront of cutting-edge research and development.

In summary, 5-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361875-90-2) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with its alignment with contemporary trends such as sustainability and green chemistry, make it a compound of enduring significance. Whether in agrochemicals, pharmaceuticals, or advanced materials, its contributions are undeniable, and its potential for future breakthroughs remains vast.